N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide

• IUPAC Name: 2-[(2,6-dichloro-5-fluoropyridine-3-carbonyl)amino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C10H5Cl2FN4O2S/c11-6-3(1-4(13)7(12)16-6)9(19)17-10-15-5(2-20-10)8(14)18/h1-2H,(H2,14,18)(H,15,17,19)
• InChI Key: GIGLMYFGUZNVAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=C1F)Cl)Cl)C(=O)NC2=NC(=CS2)C(=O)N
• Molecular Formula: C10H5Cl2FN4O2S
• Molecular Weight: 335.14 g/mol

Description

N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is an enzyme that plays a crucial role in the signaling pathways of B cells and is involved in the activation of various immune cells. TAK-659 has been shown to have potential therapeutic applications in the treatment of various autoimmune diseases and cancers.

Mechanism of Action

N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide targets BTK, an enzyme that plays a crucial role in the signaling pathways of B cells. BTK is involved in the activation of various immune cells, and its inhibition has been shown to have therapeutic potential in various diseases. This compound binds to the active site of BTK, preventing its activation and subsequent downstream signaling.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit B-cell activation and proliferation, reduce the production of inflammatory cytokines, and modulate the function of various immune cells. This compound has also been shown to have antitumor effects, including the induction of apoptosis and inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide is its specificity for BTK, which reduces the risk of off-target effects. This compound has also been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one limitation of this compound is its potential for drug-drug interactions, as it is metabolized by the cytochrome P450 enzyme system.

Future Directions

There are several future directions for the development of N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide. One potential application is in the treatment of autoimmune diseases, where this compound has shown promising results in preclinical studies. Another potential application is in the treatment of various cancers, including B-cell malignancies and solid tumors. Additional studies are needed to further elucidate the mechanisms of action of this compound and to identify potential biomarkers for patient selection. Clinical trials are also needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide involves several steps, starting with the reaction of 2,6-dichloro-5-fluoropyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-amino-1,3-thiazole-2-carboxamide to form the desired product, this compound.

Scientific Research Applications

N-(4-carbamoyl-1,3-thiazol-2-yl)-2,6-dichloro-5-fluoropyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, this compound has shown promising results in the treatment of autoimmune diseases such as rheumatoid arthritis and lupus. This compound has also been shown to have potential in the treatment of various cancers, including B-cell malignancies and solid tumors.